Cas no 2248373-11-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-methylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-methylbenzoate
• CAS No: 2248373-11-5
• MF: C₁₇H₁₃NO₅
• MW: 311.288824796677
• CID: 6613777
• PubChem ID: 165727334
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6515039
• 2248373-11-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-methylbenzoate

• Inchi： 1S/C17H13NO5/c1-10-7-8-11(9-14(10)22-2)17(21)23-18-15(19)12-5-3-4-6-13(12)16(18)20/h3-9H,1-2H3
• InChI Key： JCSJKNJTDMXEIY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=C(C=1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 311.07937252g/mol
• Monoisotopic Mass: 311.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-methylbenzoate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-methylbenzoate: A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-methylbenzoate (CAS No. 2248373-11-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-methylbenzoate is notable for its intricate arrangement of functional groups. The core structure consists of an isoindole ring system with a dioxo group at positions 1 and 3, which imparts significant stability and reactivity to the molecule. Additionally, the presence of a methoxy group at position 3 and a methyl group at position 4 on the benzoate moiety further modulates the compound's physical and chemical properties.

Recent advances in synthetic chemistry have led to the development of efficient and scalable methods for the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-methylbenzoate. One such method involves the condensation of an appropriate isoindole derivative with a methoxy-substituted benzoic acid in the presence of a coupling agent. This approach not only ensures high yields but also allows for easy modification of the substituents on the benzoate ring, facilitating the exploration of structure-activity relationships (SAR).

In terms of biological properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-methylbenzoate has shown promising activity in several assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit cytochrome P450 enzymes, which are crucial for drug metabolism and detoxification processes. This property makes it a valuable lead compound for developing drugs that can modulate these enzymes for therapeutic benefit.

Furthermore, preliminary studies have indicated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-methylbenzoate exhibits anti-inflammatory and anti-cancer activities. In vitro experiments have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, its ability to induce apoptosis in cancer cells has been observed in several cell lines, making it a candidate for further investigation in oncology.

The pharmacokinetic profile of this compound is another critical aspect that has been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it an attractive candidate for drug development. However, further studies are needed to optimize its pharmacokinetic parameters and ensure its safety and efficacy in clinical settings.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-methylbenzoate (CAS No. 2248373-11-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable lead compound for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for innovative treatments in the future.